3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• IUPAC Name: 3-(4-bromophenyl)-N-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• InChI: InChI=1S/C19H16BrN5O/c1-2-26-16-9-7-15(8-10-16)21-17-11-12-18-22-23-19(25(18)24-17)13-3-5-14(20)6-4-13/h3-12H,2H2,1H3,(H,21,24)
• InChI Key: MQWGVPZCBJABNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NN3C(=NN=C3C4=CC=C(C=C4)Br)C=C2
• Molecular Formula: C19H16BrN5O
• Molecular Weight: 410.3 g/mol

Description

3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of triazolopyridazine derivatives, which have been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine is not fully understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells. This compound may also induce cell death in cancer cells by activating apoptotic pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine has various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to induce changes in gene expression that are associated with cancer cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine in lab experiments is its potential as a new drug candidate for the treatment of cancer. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many possible future directions for research on 3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine. One direction is to further study its potential as a new drug candidate for the treatment of cancer. Another direction is to investigate its potential applications in other scientific research fields such as neuroscience and infectious diseases. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine involves the reaction of 4-bromoaniline and 4-ethoxyphenyl isocyanate with 2-aminopyridazine in the presence of a catalyst. The reaction yields the desired product, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

3-(4-bromophenyl)-N-(4-ethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine has been studied for its potential applications in various scientific research fields. One such application is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has anticancer activity against various cancer cell lines.